Cas no 495417-30-6 (4-Isoxazolecarboxylicacid,3-(2-methoxyphenyl)-5-methyl-,ethylester(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,3-(2-methoxyphenyl)-5-methyl-,ethylester(9CI)
• CAS No: 495417-30-6
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 932444
• PubChem ID: 10999825
• Update Time: 2025-09-20

4-Isoxazolecarboxylicacid,3-(2-methoxyphenyl)-5-methyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,3-(2-methoxyphenyl)-5-methyl-,ethylester(9CI)
• Ethyl 3-(2-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylate
• ETHYL 3-(2-METHOXYPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLATE
• MFCD11977012
• DTXSID80451394
• SCHEMBL459409
• 495417-30-6
• HVFZXOJUFGNQDK-UHFFFAOYSA-N
• SY331764
• ETHYL3-(2-METHOXYPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLATE

• MDL： MFCD11977012
• Inchi： 1S/C14H15NO4/c1-4-18-14(16)12-9(2)19-15-13(12)10-7-5-6-8-11(10)17-3/h5-8H,4H2,1-3H3
• InChI Key： HVFZXOJUFGNQDK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C(C2C=CC=CC=2OC)=N1

Computed Properties

• Exact Mass: 261.10015
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56